1-(Naphthalen-2-ylmethyl)-4-[2-(trifluoromethyl)benzyl]piperazine

• Molecular Formula: C23H23F3N2
• Molecular Weight: 384.4 g/mol
• IUPAC Name: 1-(naphthalen-2-ylmethyl)-4-[[2-(trifluoromethyl)phenyl]methyl]piperazine
• InChI: InChI=1S/C23H23F3N2/c24-23(25,26)22-8-4-3-7-21(22)17-28-13-11-27(12-14-28)16-18-9-10-19-5-1-2-6-20(19)15-18/h1-10,15H,11-14,16-17H2
• InChI Key: YPJNEHHSURJROB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=CC=CC=C3C=C2)CC4=CC=CC=C4C(F)(F)F

Description

1-(Naphthalen-2-ylmethyl)-4-[2-(trifluoromethyl)benzyl]piperazine is a complex organic compound that features a piperazine ring substituted with naphthalen-2-ylmethyl and 2-(trifluoromethyl)benzyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Naphthalen-2-ylmethyl)-4-[2-(trifluoromethyl)benzyl]piperazine typically involves multi-step organic reactions. One common method includes the alkylation of piperazine with naphthalen-2-ylmethyl chloride, followed by the introduction of the 2-(trifluoromethyl)benzyl group through a nucleophilic substitution reaction. The reaction conditions often require the use of solvents such as dichloromethane or tetrahydrofuran, and catalysts like potassium carbonate to facilitate the reactions.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize reaction efficiency and yield. The use of high-purity reagents and controlled reaction environments ensures the consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(Naphthalen-2-ylmethyl)-4-[2-(trifluoromethyl)benzyl]piperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of palladium on carbon.

Substitution: Nucleophilic substitution reactions are common, especially at the benzyl positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Hydrogen gas with palladium on carbon as a catalyst.

Substitution: Alkyl halides or aryl halides in the presence of a base like sodium hydride.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction typically results in the formation of the corresponding amines.

Scientific Research Applications

1-(Naphthalen-2-ylmethyl)-4-[2-(trifluoromethyl)benzyl]piperazine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its pharmacological properties, including potential therapeutic effects.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 1-(Naphthalen-2-ylmethyl)-4-[2-(trifluoromethyl)benzyl]piperazine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound’s structure allows it to bind to these targets, potentially modulating their activity. The pathways involved may include signal transduction mechanisms that lead to various biological effects.

Comparison with Similar Compounds

Similar Compounds

1-Naphthalen-2-yl-3-(3-trifluoromethyl-phenyl)-urea: Shares structural similarities but differs in functional groups.

N-(2-chloro-5-trifluoromethyl-phenyl)-2-((naphthalen-1-ylmethyl)-amino)-acetamide: Another compound with a naphthalene and trifluoromethyl group but different overall structure.

Uniqueness

1-(Naphthalen-2-ylmethyl)-4-[2-(trifluoromethyl)benzyl]piperazine is unique due to its specific combination of functional groups and the presence of both naphthalene and trifluoromethyl moieties. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for research and industrial applications.